Cas no 503524-47-8 (tert-Butyl (4-Chloro-3-nitrophenyl)carbamate)

• Product Name: tert-Butyl (4-Chloro-3-nitrophenyl)carbamate
• CAS No: 503524-47-8
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.684921979904
• CID: 1568566
• PubChem ID: 12027145
• Update Time: 2025-04-21

tert-Butyl (4-Chloro-3-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-chloro-3-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-chloro-3-nitrophenylcarbamate
• BS-34517
• SCHEMBL1181428
• tert-butyl N-(4-chloro-3-nitrophenyl)carbamate
• EN300-6894517
• CS-0083458
• 503524-47-8
• DA-42288
• AKOS014476605
• QSPZPPNAGGOCFE-UHFFFAOYSA-N
• tert-butyl (4-chloro-3-nitrophenyl)carbamate
• tert-Butyl (4-Chloro-3-nitrophenyl)carbamate

• Inchi： 1S/C11H13ClN2O4/c1-11(2,3)18-10(15)13-7-4-5-8(12)9(6-7)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： QSPZPPNAGGOCFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.05649
• Monoisotopic Mass: 272.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters